Cas no 1456738-23-0 (4-(3-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(3-methoxyphenyl)but-3-en-2-amine
• CAS No: 1456738-23-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6271632
• PubChem ID: 83349919
• Update Time: 2025-07-22

4-(3-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)but-3-en-2-amine
• 1456738-23-0
• EN300-1826693

• Inchi： 1S/C11H15NO/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-9H,12H2,1-2H3/b7-6+
• InChI Key： DFFPJDIHVFZSGG-VOTSOKGWSA-N
• SMILES： O(C)C1=CC=CC(=C1)/C=C/C(C)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-methoxyphenyl)but-3-en-2-amine

Chemical Profile of 4-(3-methoxyphenyl)but-3-en-2-amine (CAS No. 1456738-23-0)

4-(3-methoxyphenyl)but-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1456738-23-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a phenyl ring substituted at the 3-position with a methoxy group and an amine functionality at the 2-position of the but-3-enyl backbone, exhibits intriguing structural and functional properties that make it a subject of considerable interest in medicinal chemistry research.

The structural motif of 4-(3-methoxyphenyl)but-3-en-2-amine combines elements of aromaticity, unsaturation, and nitrogen-rich heterocycles, which are frequently observed in biologically active molecules. The presence of the methoxy group at the para position relative to the amine introduces a potential site for hydrogen bonding interactions, while the conjugated double bonds contribute to electronic delocalization, influencing both the compound's reactivity and its potential interaction with biological targets.

In recent years, there has been growing attention on compounds that incorporate phenyl derivatives due to their established role in drug discovery. The methoxy-substituted phenyl ring in 4-(3-methoxyphenyl)but-3-en-2-amine is particularly noteworthy, as it aligns with the scaffold diversity observed in successful pharmaceutical agents. The butenyl chain provides an additional layer of structural complexity, potentially allowing for conformational flexibility that could be exploited for optimizing binding affinity and pharmacokinetic profiles.

Current research in medicinal chemistry increasingly emphasizes the exploration of novel molecular architectures to overcome resistance mechanisms and enhance therapeutic efficacy. The amine functionality in 4-(3-methoxyphenyl)but-3-en-2-amine serves as a versatile handle for further derivatization, enabling chemists to modify physicochemical properties such as solubility, metabolic stability, and target specificity. This adaptability makes the compound a valuable building block for synthetic chemists aiming to develop next-generation therapeutics.

One particularly compelling area of investigation involves leveraging computational chemistry and machine learning algorithms to predict biological activity. These advanced methodologies have demonstrated remarkable success in identifying lead compounds with high affinity for target proteins. In this context, 4-(3-methoxyphenyl)but-3-en-2-amine has been utilized as a query molecule in virtual screening campaigns targeting enzymes and receptors implicated in various disease pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cancer and inflammatory diseases.

The synthesis of 4-(3-methoxyphenyl)but-3-en-2-amine presents unique challenges due to its conjugated system and functional group compatibility. Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions to construct the phenyl-butene core efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization of the amine and methoxy groups. Recent advances in transition metal catalysis have enabled more streamlined synthetic routes, reducing reliance on harsh conditions and improving overall yields.

Evaluation of 4-(3-methoxyphenyl)but-3-en-2-amine's pharmacological potential requires rigorous in vitro testing across multiple biochemical assays. Initial reports indicate that this compound displays notable interactions with certain protein targets, warranting further exploration through structure-based drug design approaches. By integrating experimental data with computational modeling, researchers can refine molecular features to enhance binding affinity while minimizing off-target effects—a critical consideration in modern drug development.

The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry innovation. While 4-(3-methoxyphenyl)but-3-en-2-amine does not directly derive from a known natural product, its structural features echo those found in biologically active molecules isolated from plants and microorganisms. This alignment underscores the importance of drawing inspiration from nature when designing novel therapeutic agents.

Future directions for research on 4-(3-methoxyphenyl)but-3-en-2-amine may include exploring its role as an intermediate in multi-component reactions or investigating its derivatives as probes for understanding enzyme mechanisms. The compound's unique combination of functional groups makes it an attractive candidate for generating libraries of analogs through combinatorial chemistry approaches.

In conclusion,4-(3-methoxyphenyl)butenolamine CAS No 1456738230 represents a promising entity within pharmaceutical chemistry whose full potential is yet to be realized through continued investigation by synthetic chemists seeking innovative solutions for unmet medical needs.